Cas no 337921-29-6 (7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone)

• Product Name: 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone
• CAS No: 337921-29-6
• CID: 4646698
• Update Time: 2025-10-30

7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone

Comprehensive Overview of 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone (CAS No. 337921-29-6)

The compound 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone (CAS No. 337921-29-6) is a fluorinated indanone derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluoro substituent and a thienyl moiety, has garnered attention for its potential in drug discovery and organic electronics. Researchers are increasingly exploring its role as a building block for small-molecule therapeutics and organic semiconductors, aligning with the growing demand for novel bioactive compounds and advanced materials.

One of the most intriguing aspects of 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone is its structural versatility. The presence of both aryl and heteroaryl groups allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, particularly in the context of inflammatory and neurological disorders. This aligns with current trends in precision medicine, where researchers seek compounds with tailored pharmacological profiles.

From a materials science perspective, the π-conjugated system in 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone offers promising electronic properties. Its thiophene and phenyl rings contribute to charge transport characteristics, making it a candidate for organic field-effect transistors (OFETs) and photovoltaic devices. As the demand for flexible electronics and sustainable energy solutions grows, this compound's relevance in optoelectronic applications continues to rise.

Synthetic routes to 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone often involve Knoevenagel condensation or palladium-catalyzed cross-coupling reactions, reflecting modern trends in green chemistry and atom-economical synthesis. Researchers are optimizing these methods to improve yields and reduce environmental impact, addressing the pharmaceutical industry's focus on sustainable manufacturing. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural confirmation.

The compound's fluorine atom plays a critical role in its bioactivity and stability, a feature increasingly valued in medicinal chemistry. Fluorination often enhances metabolic stability and membrane permeability, key factors in drug development. This has led to investigations into its potential as a lead compound for treating central nervous system (CNS) disorders, where blood-brain barrier penetration is crucial.

In material applications, the electron-withdrawing nature of the fluoro group in 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone influences its HOMO-LUMO gap, making it tunable for specific optoelectronic properties. This adaptability is particularly valuable in designing organic light-emitting diodes (OLEDs) and sensors, areas experiencing rapid growth due to advancements in wearable technology and IoT devices.

Quality control and regulatory compliance are essential considerations for 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone. Manufacturers must adhere to strict Good Manufacturing Practices (GMP) to ensure consistency, particularly for pharmaceutical applications. Analytical methods like high-performance liquid chromatography (HPLC) are crucial for verifying purity, especially given the compound's potential use in high-value applications.

Future research directions for 7-Fluoro-2-(3-methyl-2-thienyl)methylene-3-phenyl-1-indanone may explore its structure-activity relationships (SAR) in greater depth or investigate its incorporation into polymeric materials for enhanced device performance. As interdisciplinary approaches combining computational chemistry and experimental validation become more prevalent, this compound's full potential across multiple industries may soon be realized.